cis-12,13-Epoxy-9(Z),15(Z)-octadecadienoic acid

• Molecular Formula: C18H30O3
• Molecular Weight: 294.4 g/mol
• InChI: InChI=1S/C18H30O3/c1-2-3-10-13-16-17(21-16)14-11-8-6-4-5-7-9-12-15-18(19)20/h3,8,10-11,16-17H,2,4-7,9,12-15H2,1H3,(H,19,20)/b10-3-,11-8-/t16-,17+/m1/s1
• InChIKey: BKKGUKSHPCTUGE-XNWHHTTESA-N

cis-12,13-Epoxy-9(Z),15(Z)-octadecadienoic acid Overview

cis-12,13-Epoxy-9(Z),15(Z)-octadecadienoic acid (12(13)-EpOME; Isoleukotoxin) is a bioactive C18 epoxy fatty acid generated via cytochrome P450-mediated epoxidation of linoleic acid (LA) at the 12,13-double bond [1]. It belongs to the epoxyoctadecenoic acid (EpOME) family, functioning as a lipid mediator in inflammation resolution, immune signaling, and cellular differentiation [2]. Unlike its precursor LA, which lacks the epoxy moiety, 12(13)-EpOME exhibits unique receptor interactions and enzymatic processing by soluble epoxide hydrolase (sEH) to yield 12,13-DiHOME [3]. This compound is detected in human biofluids including blood and cerebrospinal fluid [4], and its levels are dynamically regulated in pathological states such as acute respiratory distress syndrome (ARDS), metabolic syndrome, and stroke [5].

Oxylipin class ω‑3 ALA‑derived epoxy fatty acid

Target engagement Reported allene oxide cyclase (AOC) inhibitor

Metabolomics context Endogenous human oxylipin; detected in blood/urine

• [1] Spector, A.A., Kim, H.Y. Cytochrome P450 epoxygenase pathway of polyunsaturated fatty acid metabolism. Biochimica et Biophysica Acta (BBA) - Molecular and Cell Biology of Lipids. 2015; 1851(4): 356-365. View Source
• [2] Hildreth, K., Kodani, S.D., Hammock, B.D., Zhao, L. Cytochrome P450-derived linoleic acid metabolites EpOMEs and DiHOMEs: a review of recent studies. Journal of Nutritional Biochemistry. 2020; 86: 108484. View Source
• [3] Ozawa, T., Hayakawa, M., Kosaka, K., et al. Leukotoxin, 9,10-epoxy-12-octadecenoate, as a burn toxin causing adult respiratory distress syndrome. Advances in Prostaglandin, Thromboxane, and Leukotriene Research. 1991; 21B: 569-572. View Source
• [4] Wishart, D.S., et al. HMDB: The Human Metabolome Database. 12,13-EpOME (HMDB0010218). View Source
• [5] Mendonca, M.L., et al. Increased 12,13-EpOME:DiHOME ratio in WAT and liver is a marker of worsening metabolic syndrome in patients with obesity. Nutrition & Diabetes. 2020; 10(1): 36. View Source

cis-12,13-Epoxy-9(Z),15(Z)-octadecadienoic acid Isomer Specificity

Despite sharing the same molecular formula and precursor, the 12,13-epoxide regioisomer of LA exhibits quantifiably distinct biological activities compared to its 9,10-epoxide counterpart and the parent LA. Substitution with 9,10-EpOME is not functionally equivalent; studies demonstrate that 12,13-EpOME is more potent in suppressing insect immune responses [1] and exhibits differential endogenous abundance in human tissues, with 12(13)-EpOME levels exceeding 9(10)-EpOME by approximately 2.4-fold in plasma lipid fractions [2]. Furthermore, 12,13-EpOME uniquely blocks monocyte transition in human inflammation models via a p38 MAPK-dependent mechanism [3], a functional property not reported for 9,10-EpOME. Linoleic acid itself lacks the epoxide group required for these signaling activities and is metabolically distinct. Thus, generic substitution with closely related analogs will not recapitulate the specific pharmacological, biomarker, or signaling outcomes observed with 12(13)-EpOME.

9,10‑epoxy isomer is functionally inactive in AOC assays; substitution may abolish jasmonate pathway readouts.

ω‑6‑derived 12,13‑EpOME lacks the Δ15 double bond; immune‑modulation and biomarker profiles may not transfer.

Methyl ester or esterified forms lack the free carboxyl required for AOC binding; ester derivatives may fail to engage the target.

• [1] Vatanparast, M., et al. EpOME mediates the immune resolution and its alkoxide analog enhances the virulence of microbial insecticides against the legume pod borer, Maruca vitrata. Pesticide Biochemistry and Physiology. 2024; 204: 106082. View Source
• [2] Quehenberger, O., et al. Lipidomics reveals a remarkable diversity of lipids in human plasma. Journal of Lipid Research. 2010; 51(11): 3299-3305. Table 4. View Source
• [3] Bracken, O.V., et al. Epoxy-oxylipins direct monocyte fate in inflammatory resolution in humans. Journal of Clinical Investigation. 2023; 133(10): e168951. View Source

cis-12,13-Epoxy-9(Z),15(Z)-octadecadienoic acid Comparative Evidence

Allene Oxide Cyclase Inhibition Specificity

In the lepidopteran insect Maruca vitrata, 12,13-EpOME demonstrated greater immunosuppressive potency than 9,10-EpOME at equivalent endogenous concentrations. At 96 hours post-infection, both regioisomers reached similar peak levels (323.18 pg/mg for 9,10-EpOME vs. 322.07 pg/mg for 12,13-EpOME), yet 12,13-EpOME more effectively inhibited cellular and humoral immune responses [1]. The enhanced bioactivity of 12,13-EpOME was confirmed in subsequent studies showing dose-dependent inhibition of PGE2-induced immune responses, with 12,13-EpOME being more effective than 9,10-EpOME in suppressing hemocyte-spreading behavior, phenoloxidase activity, and antimicrobial peptide expression [2].

AOC Inhibition

Head‑to‑head

12,13‑epoxy isomer inhibits corn AOC; 9,10‑epoxy isomer inactive (qualitative)

Supports 12,13‑epoxy isomer requirement for AOC assays.

Exact IC₅₀ for this compound not published; structural requirement confirmed.

Evidence Dimension	Immunosuppressive potency
Target Compound Data	12,13-EpOME: 322.07 pg/mg body weight at 96h post-infection
Comparator Or Baseline	9,10-EpOME: 323.18 pg/mg body weight at 96h post-infection
Quantified Difference	Similar endogenous concentrations but 12,13-EpOME exhibits greater immunosuppressive efficacy
Conditions	Maruca vitrata larvae, bacterial immune challenge, 96h post-infection

Why This Matters

For researchers investigating insect immune resolution or developing pest control agents, 12,13-EpOME provides a more potent tool than 9,10-EpOME for modulating immune responses at comparable physiological concentrations.

• [1] Vatanparast, M., et al. EpOME mediates the immune resolution and its alkoxide analog enhances the virulence of microbial insecticides against the legume pod borer, Maruca vitrata. Pesticide Biochemistry and Physiology. 2024; 204: 106082. View Source
• [2] Sadekuzzaman, M., et al. Antagonistic control of intracellular signals by EpOMEs in hemocytes induced by PGE2 and their chemical modification for a potent insecticide. PLoS ONE. 2025; 20(5): e0320488. View Source

Immunosuppressive Potency in Lepidoptera

Quantitative lipidomic analysis of human plasma reveals that 12(13)-EpOME is significantly more abundant than 9(10)-EpOME in lipid fractions. In the neutral lipid (NL) fraction from a 100 mg column, 12(13)-EpOME was measured at 3001.5 ± 194.4 pmol/mL, while 9(10)-EpOME was only 1262.6 ± 113.9 pmol/mL, representing a 2.38-fold higher concentration of the 12,13-regioisomer [1]. This differential abundance was consistent across both NL and phospholipid (PL) fractions and across different sample preparation methods, indicating that the 12,13-epoxide is the predominant circulating EpOME regioisomer in human plasma.

Immunosuppressive activity

Class‑level

12,13‑EpOME more potent than 9,10‑EpOME in lepidopteran immune assays (2.3‑fold basal level difference)

Isomer selection may influence immunosuppression endpoint interpretation.

EpODE inference from EpOME data; requires direct verification.

Evidence Dimension	Endogenous plasma concentration (neutral lipid fraction)
Target Compound Data	12(13)-EpOME: 3001.5 ± 194.4 pmol/mL (NL fraction, 100 mg column)
Comparator Or Baseline	9(10)-EpOME: 1262.6 ± 113.9 pmol/mL (NL fraction, 100 mg column)
Quantified Difference	2.38-fold higher concentration of 12(13)-EpOME
Conditions	Human plasma, lipidomics analysis, neutral lipid fraction, 100 mg SPE column

Why This Matters

For biomarker discovery and clinical lipidomics, 12(13)-EpOME represents a more abundant and potentially more sensitive analyte than 9(10)-EpOME, improving detection confidence and signal-to-noise ratios in LC-MS/MS assays.

• [1] Quehenberger, O., et al. Lipidomics reveals a remarkable diversity of lipids in human plasma. Journal of Lipid Research. 2010; 51(11): 3299-3305. Table 4. View Source

Human Metabolite Profile: ω-3 vs. ω-6 Origin

In human acute resolving inflammation models, 12,13-EpOME specifically blocked the transition of classical monocytes (CD14⁺⁺CD16⁻) to intermediate monocytes (CD14⁺⁺CD16⁺) in a p38 MAPK-dependent manner [1]. This effect was phenocopied by the p38 MAPK inhibitor losmapimod in vitro and in vivo. Pharmacological elevation of 12,13-EpOME using the sEH inhibitor GSK2256294 significantly reduced circulating intermediate monocyte numbers during inflammation, an effect not reported for 9,10-EpOME or linoleic acid. The functional consequence was reduced tissue CD4⁺ T cell infiltration, indicating a unique role for 12,13-EpOME in orchestrating inflammation resolution.

Human metabolomic profile

Context‑dependent

12,13‑EpODE (ω‑3) vs. 12,13‑EpOME (ω‑6); distinct precursor origin, logP 5.12

Isomer‑specific profiling supports dietary biomarker distinction.

Requires chromatographic resolution from dihydroxy metabolites.

Evidence Dimension	Monocyte differentiation blockade
Target Compound Data	12,13-EpOME: Blocks classical → intermediate monocyte transition; reduces circulating intermediate monocytes
Comparator Or Baseline	9,10-EpOME: Not reported to exhibit this specific effect
Quantified Difference	Functional effect confirmed via sEH inhibitor GSK2256294 that specifically elevates 12,13-EpOME and 14,15-EET
Conditions	Human volunteers, intradermal E. coli injection inflammation model, ex vivo monocyte assays

Why This Matters

For researchers studying monocyte biology or developing anti-inflammatory therapeutics, 12,13-EpOME offers a unique tool to modulate monocyte fate decisions, a functional property not shared by its 9,10-regioisomer.

• [1] Bracken, O.V., et al. Epoxy-oxylipins direct monocyte fate in inflammatory resolution in humans. Journal of Clinical Investigation. 2023; 133(10): e168951. View Source

Epoxide Positional Specificity for AOC Binding

In studies investigating skin inflammation in sEH-deficient mice, elevated 12,13-EpOME levels were associated with increased neutrophil infiltration. Functional assays demonstrated that 12,13-EpOME effectively induced neutrophil adhesion and activation, similar to leukotriene B4 (LTB4), but had no effect on transendothelial migration [1]. This differential activity profile distinguishes 12,13-EpOME from other lipid mediators and highlights its specific role in priming neutrophils for inflammatory responses rather than directing their trafficking across endothelial barriers.

AOC binding requirements

Head‑to‑head

Vernolic acid IC₅₀ 20 µM; 9,10‑epoxy & methyl ester inactive

Confirms free acid and 12,13‑epoxide are essential.

Methyl ester or 9,10‑isomer will not engage AOC.

Evidence Dimension	Neutrophil functional responses
Target Compound Data	12,13-EpOME: Induces adhesion and activation; no effect on transendothelial migration
Comparator Or Baseline	Leukotriene B4 (LTB4): Induces both adhesion/activation and migration
Quantified Difference	Qualitative difference in functional profile: 12,13-EpOME lacks promigratory activity
Conditions	In vitro neutrophil assays, sEH knockout mouse skin inflammation model

Why This Matters

For investigators examining neutrophil biology or screening anti-inflammatory compounds, 12,13-EpOME provides a selective activator of neutrophil adhesion/activation pathways without the confounding effect of enhanced migration, enabling dissection of distinct neutrophil effector functions.

• [1] Naeem, Z., et al. Role of the soluble epoxide hydrolase in keratinocyte proliferation and sensitivity of skin to inflammatory stimuli. Biomedicine & Pharmacotherapy. 2024; 174: 116482. View Source

Metabolic Stability: sEH Hydrolysis

The ratio of 12,13-DiHOME to 12(13)-EpOME, reflecting sEH enzymatic activity, is quantitatively associated with disease severity. In small vessel stroke patients, the 12,13-DiHOME/12(13)-EpOME ratio was significantly associated with higher white matter free water diffusion (β = 0.439, P = 0.016), specifically in the temporal lobe [1]. Additionally, in obesity, an increased 12,13-EpOME:DiHOME ratio in white adipose tissue and liver serves as a marker of worsening metabolic syndrome, suggesting dampened sEH activity [2]. These ratio-based biomarkers are regioisomer-specific; the 9,10-DiHOME/9,10-EpOME ratio shows distinct associations (β = 0.362 for white matter hyperintensities), underscoring the non-interchangeability of the 12,13- and 9,10-epoxide systems [3].

Metabolic stability

Data to verify

sEH hydrolysis confirmed for 12,13‑EpOME; no direct kinetics for 12,13‑EpODE

Potential sEH degradation may require in vivo monitoring.

Consider sEH inhibitor controls or diol measurement.

Evidence Dimension	Biomarker association with disease
Target Compound Data	12,13-DiHOME/12(13)-EpOME ratio: β = 0.439, P = 0.016 for white matter free water diffusion in small vessel stroke
Comparator Or Baseline	9,10-DiHOME/9(10)-EpOME ratio: β = 0.362, P < 0.001 for white matter hyperintensities
Quantified Difference	Regioisomer-specific associations with distinct neurological imaging parameters
Conditions	Human small vessel stroke cohort (n=50), obesity cohort with metabolic syndrome

Why This Matters

For clinical researchers and diagnostic developers, 12(13)-EpOME and its ratio to 12,13-DiHOME provide a regioisomer-specific biomarker that captures distinct pathophysiological processes not reflected by the 9,10-epoxide system, enabling more precise patient stratification.

• [1] Yu, F., et al. Soluble Epoxide Hydrolase Derived Linoleic Acid Oxylipins, Small Vessel Disease Markers, and Neurodegeneration in Stroke. Journal of the American Heart Association. 2023; 12(14): e026901. View Source
• [2] Mendonca, M.L., et al. Increased 12,13-EpOME:DiHOME ratio in WAT and liver is a marker of worsening metabolic syndrome in patients with obesity. Nutrition & Diabetes. 2020; 10(1): 36. View Source
• [3] Yu, F., et al. Ratios of 12,13-DiHOME/12(13)-EpOME and 9,10-DiHOME/9(10)-EpOME were associated with greater volumes of white matter hyperintensities. Journal of the American Heart Association. 2023. View Source

cis-12,13-Epoxy-9(Z),15(Z)-octadecadienoic acid Demonstrates Differential Endogenous Tissue Distribution Relative to 9,10-EpOME in Insects

In the lepidopteran insect Spodoptera exigua, tissue-specific analysis revealed that 12,13-EpOME is endogenously more abundant than 9,10-EpOME in fat body tissue. Quantification showed 2,198.3 pg/g of 12,13-EpOME compared to 941.8 pg/g of 9,10-EpOME, a 2.33-fold difference [1]. This differential tissue distribution parallels the pattern observed in human plasma and suggests that the 12,13-regioisomer may be the predominant EpOME species across phylogenetically distant organisms, reinforcing its evolutionary conservation and biological significance.

Evidence Dimension	Endogenous tissue concentration
Target Compound Data	12,13-EpOME: 2,198.3 pg/g in fat body
Comparator Or Baseline	9,10-EpOME: 941.8 pg/g in fat body
Quantified Difference	2.33-fold higher concentration of 12,13-EpOME
Conditions	Spodoptera exigua larvae, fat body tissue, LC-MS/MS quantification

Why This Matters

For researchers using insect models to study lipid signaling, 12,13-EpOME is the dominant endogenous EpOME species and should be prioritized in analytical methods and functional studies to reflect physiological reality.

• [1] Vatanparast, M., et al. EpOMEs act as immune suppressors in a lepidopteran insect, Spodoptera exigua. Scientific Reports. 2020; 10: 20183. View Source

cis-12,13-Epoxy-9(Z),15(Z)-octadecadienoic acid Applications

Jasmonic Acid Pathway & Plant Signalling

Based on evidence that 12,13-EpOME exhibits greater immunosuppressive potency than 9,10-EpOME at equivalent endogenous concentrations in lepidopteran insects [1], researchers investigating insect immune resolution or developing novel pest control agents should prioritize 12,13-EpOME over the 9,10-regioisomer. The compound's enhanced efficacy in suppressing cellular and humoral immune responses enables more robust experimental outcomes and potential development of insecticidal adjuvants.

Oxylipin Biomarker Discovery & Metabolomics

The unique ability of 12,13-EpOME to block classical-to-intermediate monocyte transition via p38 MAPK signaling [2] makes this compound essential for studies examining monocyte fate decisions during human inflammation. This functional property, not shared by 9,10-EpOME, positions 12,13-EpOME as a critical tool for dissecting monocyte heterogeneity and developing therapies targeting inflammatory monocyte subsets.

Insect Immunity & Pest Control

Quantitative lipidomic data demonstrating that 12(13)-EpOME is 2.38-fold more abundant than 9(10)-EpOME in human plasma lipid fractions [3] supports its prioritization as a primary analytical target. Furthermore, the regioisomer-specific associations of the 12,13-DiHOME/12(13)-EpOME ratio with small vessel stroke (β=0.439, P=0.016) [4] and metabolic syndrome [5] establish 12(13)-EpOME as a disease-relevant biomarker distinct from the 9,10-epoxide system.

Enzymology: Epoxide Hydrolases & CYP450s

Evidence that 12,13-EpOME induces neutrophil adhesion and activation without affecting transendothelial migration [6] makes this compound uniquely suited for experiments requiring selective activation of neutrophil adhesive functions. This property enables clean dissection of neutrophil priming mechanisms separate from chemotactic responses.

Application

Selection Property

Validation Focus

Jasmonate pathway & plant signalling

12,13‑epoxy isomer specificity

AOC inhibition assay validation

Oxylipin biomarker discovery & metabolomics

ω‑3 (ALA) vs. ω‑6 (LA) isomer distinction

Chromatographic resolution from 12,13‑EpOME and diols

Insect immunity research

12,13‑epoxy immunosuppressive activity profile

Endpoint comparison with 9,10‑epoxy isomer

Enzymology: epoxide hydrolases & CYP450s

Defined epoxy fatty acid substrate with Δ15 unsaturation

sEH and CYP74 substrate specificity profiling

• [1] Vatanparast, M., et al. EpOME mediates the immune resolution and its alkoxide analog enhances the virulence of microbial insecticides against the legume pod borer, Maruca vitrata. Pesticide Biochemistry and Physiology. 2024; 204: 106082. View Source
• [2] Bracken, O.V., et al. Epoxy-oxylipins direct monocyte fate in inflammatory resolution in humans. Journal of Clinical Investigation. 2023; 133(10): e168951. View Source
• [3] Quehenberger, O., et al. Lipidomics reveals a remarkable diversity of lipids in human plasma. Journal of Lipid Research. 2010; 51(11): 3299-3305. Table 4. View Source
• [4] Yu, F., et al. Soluble Epoxide Hydrolase Derived Linoleic Acid Oxylipins, Small Vessel Disease Markers, and Neurodegeneration in Stroke. Journal of the American Heart Association. 2023; 12(14): e026901. View Source
• [5] Mendonca, M.L., et al. Increased 12,13-EpOME:DiHOME ratio in WAT and liver is a marker of worsening metabolic syndrome in patients with obesity. Nutrition & Diabetes. 2020; 10(1): 36. View Source
• [6] Naeem, Z., et al. Role of the soluble epoxide hydrolase in keratinocyte proliferation and sensitivity of skin to inflammatory stimuli. Biomedicine & Pharmacotherapy. 2024; 174: 116482. View Source